Cas no 32604-29-8 (4,4'-Diacetoxybiphenyl)

• Product Name: 4,4'-Diacetoxybiphenyl
• CAS No: 32604-29-8
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD00035973
• CID: 88974
• PubChem ID: 604281
• Update Time: 2025-05-27

4,4'-Diacetoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4-Diacetoxybiphenyl
• 4,4'-Diacetoxybiphenyl
• [4-(4-acetyloxyphenyl)phenyl] acetate
• 4,4&acute
• 4,4'-Biphenol Diacetate
• 4,4'-biphenyl diacetate
• 4,4'-diacetoxy-1,1'-biphenyl
• 4,4'-diactoxybiphenyl
• -Diacetoxybiphenyl
• 4'-(Acetyloxy)[1,1'-biphenyl]-4-yl acetate #
• biphenyl-4,4'-diyl diacetate
• Acetic acid 4'-acetoxy-biphenyl-4-yl ester
• BRD-K94901703-001-01-9
• 2-(2-METHYLBENZYL)-MALONICACID
• 32604-29-8
• FT-0654345
• A821336
• D2266
• 4,4'-Biphenyldiyl diacetate
• 4,4'-diacetoxy-biphenyl
• MFCD00035973
• DTXSID90345412
• [1,1'-Biphenyl]-4,4'-diyldiacetate
• D90025
• [1,1'-Biphenyl]-4,4'-diyl diacetate
• 4-[4-(acetyloxy)phenyl]phenyl acetate
• [1,1 inverted exclamation marka-Biphenyl]-4,4 inverted exclamation marka-diol, 4,4 inverted exclamation marka-diacetate
• Oprea1_036926
• Oprea1_791971
• CS-0207068
• 4'-(ACETYLOXY)-[1,1'-BIPHENYL]-4-YL ACETATE
• EN300-21616
• AKOS000727675
• CHEMBL3427566
• SCHEMBL329365
• EU-0066721
• STK290974

• MDL： MFCD00035973
• Inchi： 1S/C16H14O4/c1-11(17)19-15-7-3-13(4-8-15)14-5-9-16(10-6-14)20-12(2)18/h3-10H,1-2H3
• InChI Key： RQMBBMQDXFZFCC-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1)C1C=CC(=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.175
• Melting Point: 162.0 to 166.0 deg-C
• Boiling Point: 398.8°C at 760 mmHg
• Flash Point: 199.5°C
• Refractive Index: 1.552
• PSA: 52.60000
• LogP: 3.20420
• Solubility: Not determined

4,4'-Diacetoxybiphenyl Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives